3-(4-methoxyphenyl)-3-oxopropanal O-methyl oxime

Specification

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 3-methoxyimino-1-(4-methoxyphenyl)propan-1-one
• Standard InChI: InChI=1S/C11H13NO3/c1-14-10-5-3-9(4-6-10)11(13)7-8-12-15-2/h3-6,8H,7H2,1-2H3
• Standard InChI Key: USRFETHLUHIBCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)CC=NOC

Introduction

Chemical Structure and Nomenclature

The IUPAC name of the compound, 3-methoxyimino-1-(4-methoxyphenyl)propan-1-one, reflects its two primary functional groups: a ketone at position 1 of the propane backbone and a methoxy-substituted oxime at position 3. The 4-methoxyphenyl group is attached to the carbonyl carbon, while the oxime group (-N-O-) is methylated at the oxygen atom.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis of 3-(4-methoxyphenyl)-3-oxopropanal O-methyl oxime typically involves two stages:

• Formation of the precursor ketone: 3-(4-Methoxyphenyl)-3-oxopropanal is synthesized via Claisen-Schmidt condensation between 4-methoxyacetophenone and an aldehyde, followed by oxidation.

• Oxime formation and O-methylation: The ketone reacts with hydroxylamine to form the oxime intermediate, which is subsequently alkylated using methyl iodide or bromide in the presence of a base such as potassium hydroxide.

Table 1: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield
Ketone synthesis	4-Methoxyacetophenone, NaOH, ethanol, reflux	~75%
Oxime formation	NH₂OH·HCl, KOH, ethanol, 85°C	90-95%
O-Methylation	CH₃I, KOH, DCM, reflux	60-72%

Physical and Chemical Properties

Table 2: Key Physicochemical Properties

Property	Value
Molecular formula	C₁₁H₁₃NO₃
Molecular weight	207.23 g/mol
Solubility	Soluble in DCM, ethanol, DMSO

Reactivity

The oxime group participates in reactions typical of its class, including:

• Hydrolysis: Conversion back to the ketone under acidic conditions.

• Nucleophilic substitution: The methyl ether can undergo demethylation with strong nucleophiles.

Analytical Characterization

Spectroscopic Data

• ¹H NMR: The methyl groups on the oxime (δ ~3.8–4.3 ppm) and methoxyphenyl ring (δ ~3.8 ppm) appear as singlets. Protons adjacent to the carbonyl and oxime groups resonate between δ 5.0–7.5 ppm.

• IR Spectroscopy: Strong absorption bands for C=O (~1680 cm⁻¹) and C=N (~1600 cm⁻¹) are observed.

Chromatographic Behavior

In thin-layer chromatography (TLC), the compound exhibits an Rf value of ~0.5–0.7 using hexane/ethyl acetate (7:3) as the mobile phase.

Future Research Directions

• Biological Screening: Evaluate acetylcholinesterase inhibition, antioxidant capacity, and cytotoxicity.

• Stereochemical Studies: Resolve the E/Z configuration and assess its impact on bioactivity.

• Process Optimization: Develop greener synthetic routes using catalytic methods or solvent-free conditions.